![molecular formula C17H19NO2 B8451584 Ethyl 1-benzyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylate](/img/structure/B8451584.png)
Ethyl 1-benzyl-1,4,5,6-tetrahydrocyclopenta[b]pyrrole-2-carboxylate
Cat. No. B8451584
M. Wt: 269.34 g/mol
InChI Key: QYASPVWBMXIHGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04886827
Procedure details
46.7 g (0.358 mol) of 2-chloro-1-formylcyclopent-1-ene are dissolved in 400 ml of toluene. 138 g (0.716 mol) of N-benzylglycine ethyl ester are added. The mixture is refluxed for one hour, the water of reaction being separated off via a water separator. After cooling, any precipitate formed is filtered off with suction and the toluene solution is washed with water, dried and concentrated. The residue is taken up in 300 ml of ethanol, 600 ml of 2N hydrochloric acid are added and the mixture is extracted 3× with petroleum ether. The petroleum ether phase is washed with 2×175 ml of ethanol/2N hydrochloric acid 1:2 and then with 100 ml of saturated NaHCO3 solution, the organic phase is dried over MgSO4, stirred with active charcoal and filtered with suction, and the filtrate is evaporated in vacuo. Yield: 53.1 g of oil.
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH2:6][CH2:5][CH2:4][C:3]=1[CH:7]=O.[CH2:9]([O:11][C:12](=[O:22])[CH2:13][NH:14][CH2:15][C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1)[CH3:10].O>C1(C)C=CC=CC=1>[CH2:15]([N:14]1[C:13]([C:12]([O:11][CH2:9][CH3:10])=[O:22])=[CH:7][C:3]2[CH2:4][CH2:5][CH2:6][C:2]1=2)[C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1
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Inputs
Step One
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Name
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Quantity
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46.7 g
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Type
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reactant
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Smiles
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ClC1=C(CCC1)C=O
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Name
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Quantity
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400 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Two
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Name
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Quantity
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138 g
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Type
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reactant
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Smiles
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C(C)OC(CNCC1=CC=CC=C1)=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred with active charcoal
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture is refluxed for one hour
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Duration
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1 h
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CUSTOM
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Type
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CUSTOM
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Details
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being separated off via a water separator
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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Details
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any precipitate formed
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FILTRATION
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Type
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FILTRATION
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Details
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is filtered off with suction
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WASH
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Type
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WASH
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Details
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the toluene solution is washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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ADDITION
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Type
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ADDITION
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Details
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600 ml of 2N hydrochloric acid are added
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture is extracted 3× with petroleum ether
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WASH
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Type
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WASH
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Details
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The petroleum ether phase is washed with 2×175 ml of ethanol/2N hydrochloric acid 1:2
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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with 100 ml of saturated NaHCO3 solution, the organic phase is dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered with suction
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CUSTOM
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Type
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CUSTOM
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Details
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the filtrate is evaporated in vacuo
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Outcomes
Product
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Name
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Type
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Smiles
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C(C1=CC=CC=C1)N1C2=C(C=C1C(=O)OCC)CCC2
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
